4-Cyclopropoxy-5-isopropoxynicotinamide

• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 4-cyclopropyloxy-5-propan-2-yloxypyridine-3-carboxamide
• InChI: InChI=1S/C12H16N2O3/c1-7(2)16-10-6-14-5-9(12(13)15)11(10)17-8-3-4-8/h5-8H,3-4H2,1-2H3,(H2,13,15)
• InChI Key: PQACITKQCIJQTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C(=CN=C1)C(=O)N)OC2CC2

Description

4-Cyclopropoxy-5-isopropoxynicotinamide is an organic compound with the molecular formula C12H16N2O3. It contains a nicotinamide core substituted with cyclopropoxy and isopropoxy groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-5-isopropoxynicotinamide typically involves the following steps:

Starting Materials: The synthesis begins with nicotinic acid or its derivatives.

Isopropoxylation: The isopropoxy group is introduced via nucleophilic substitution reactions using isopropyl alcohol and a suitable base.

Amidation: The final step involves converting the carboxylic acid group to an amide using reagents like thionyl chloride followed by ammonia or an amine.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and process automation to scale up the production efficiently .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-5-isopropoxynicotinamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, while the amide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.

Major Products

Oxidation: Oxidized derivatives of the nicotinamide core.

Reduction: Reduced forms of the amide or ether groups.

Substitution: Halogenated derivatives of the aromatic ring.

Scientific Research Applications

4-Cyclopropoxy-5-isopropoxynicotinamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor or modulator of biological pathways.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of advanced materials and as a precursor for the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-5-isopropoxynicotinamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to changes in cellular pathways and biological responses .

Comparison with Similar Compounds

Similar Compounds

4-Cyclopropoxy-5-isopropoxypicolinamide: Similar structure but with a picolinamide core.

4-(2-(Benzo[d][1,3]dioxol-5-yl)cyclopropoxy)-2,6-dimethoxyphenol: Contains a cyclopropoxy group and a benzo[d][1,3]dioxol moiety.

Uniqueness

4-Cyclopropoxy-5-isopropoxynicotinamide is unique due to its specific substitution pattern on the nicotinamide core, which imparts distinct chemical and biological properties. Its combination of cyclopropoxy and isopropoxy groups makes it a versatile compound for various applications in research and industry .